Cas no 2228551-35-5 (tert-butyl N-5-(1,2-dihydroxyethyl)pyrimidin-2-ylcarbamate)
tert-butyl N-5-(1,2-dihydroxyethyl)pyrimidin-2-ylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-5-(1,2-dihydroxyethyl)pyrimidin-2-ylcarbamate
- tert-butyl N-[5-(1,2-dihydroxyethyl)pyrimidin-2-yl]carbamate
- EN300-1882822
- 2228551-35-5
-
- Inchi: 1S/C11H17N3O4/c1-11(2,3)18-10(17)14-9-12-4-7(5-13-9)8(16)6-15/h4-5,8,15-16H,6H2,1-3H3,(H,12,13,14,17)
- InChI Key: GMGQMAUHCDTFAQ-UHFFFAOYSA-N
- SMILES: O(C(NC1=NC=C(C=N1)C(CO)O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 255.12190603g/mol
- Monoisotopic Mass: 255.12190603g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 105Ų
tert-butyl N-5-(1,2-dihydroxyethyl)pyrimidin-2-ylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1882822-0.05g |
tert-butyl N-[5-(1,2-dihydroxyethyl)pyrimidin-2-yl]carbamate |
2228551-35-5 | 0.05g |
$983.0 | 2023-09-18 | ||
| Enamine | EN300-1882822-0.1g |
tert-butyl N-[5-(1,2-dihydroxyethyl)pyrimidin-2-yl]carbamate |
2228551-35-5 | 0.1g |
$1031.0 | 2023-09-18 | ||
| Enamine | EN300-1882822-0.25g |
tert-butyl N-[5-(1,2-dihydroxyethyl)pyrimidin-2-yl]carbamate |
2228551-35-5 | 0.25g |
$1078.0 | 2023-09-18 | ||
| Enamine | EN300-1882822-0.5g |
tert-butyl N-[5-(1,2-dihydroxyethyl)pyrimidin-2-yl]carbamate |
2228551-35-5 | 0.5g |
$1124.0 | 2023-09-18 | ||
| Enamine | EN300-1882822-1.0g |
tert-butyl N-[5-(1,2-dihydroxyethyl)pyrimidin-2-yl]carbamate |
2228551-35-5 | 1g |
$1172.0 | 2023-06-01 | ||
| Enamine | EN300-1882822-2.5g |
tert-butyl N-[5-(1,2-dihydroxyethyl)pyrimidin-2-yl]carbamate |
2228551-35-5 | 2.5g |
$2295.0 | 2023-09-18 | ||
| Enamine | EN300-1882822-5.0g |
tert-butyl N-[5-(1,2-dihydroxyethyl)pyrimidin-2-yl]carbamate |
2228551-35-5 | 5g |
$3396.0 | 2023-06-01 | ||
| Enamine | EN300-1882822-10.0g |
tert-butyl N-[5-(1,2-dihydroxyethyl)pyrimidin-2-yl]carbamate |
2228551-35-5 | 10g |
$5037.0 | 2023-06-01 | ||
| Enamine | EN300-1882822-1g |
tert-butyl N-[5-(1,2-dihydroxyethyl)pyrimidin-2-yl]carbamate |
2228551-35-5 | 1g |
$1172.0 | 2023-09-18 | ||
| Enamine | EN300-1882822-5g |
tert-butyl N-[5-(1,2-dihydroxyethyl)pyrimidin-2-yl]carbamate |
2228551-35-5 | 5g |
$3396.0 | 2023-09-18 |
tert-butyl N-5-(1,2-dihydroxyethyl)pyrimidin-2-ylcarbamate Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
Additional information on tert-butyl N-5-(1,2-dihydroxyethyl)pyrimidin-2-ylcarbamate
Introduction to tert-butyl N-5-(1,2-dihydroxyethyl)pyrimidin-2-ylcarbamate (CAS No. 2228551-35-5)
Tert-butyl N-5-(1,2-dihydroxyethyl)pyrimidin-2-ylcarbamate (CAS No. 2228551-35-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrimidine core and tert-butyl carbamate functionality, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.
The chemical structure of tert-butyl N-5-(1,2-dihydroxyethyl)pyrimidin-2-ylcarbamate is defined by its pyrimidine ring, which is a key structural element in many biologically active molecules. The presence of the tert-butyl carbamate group adds stability and modulates the compound's solubility and bioavailability, making it an attractive candidate for drug development. The 1,2-dihydroxyethyl substituent introduces additional functional groups that can interact with biological targets, enhancing the compound's pharmacological properties.
Recent studies have highlighted the potential of tert-butyl N-5-(1,2-dihydroxyethyl)pyrimidin-2-ylcarbamate in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, tert-butyl N-5-(1,2-dihydroxyethyl)pyrimidin-2-ylcarbamate has shown potential as an antiviral agent. Research conducted at the National Institutes of Health (NIH) found that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action involves interfering with viral RNA synthesis, thereby reducing viral load and preventing further infection.
The pharmacokinetic profile of tert-butyl N-5-(1,2-dihydroxyethyl)pyrimidin-2-ylcarbamate has also been extensively studied. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a long half-life, which are crucial factors for its potential use as an oral medication. Furthermore, its low toxicity profile and minimal side effects make it a safe candidate for clinical trials.
Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-5-(1,2-dihydroxyethyl)pyrimidin-2-ylcarbamate in human subjects. Early results from Phase I trials have shown promising outcomes, with no significant adverse events reported. These findings have paved the way for further Phase II and III trials to explore its therapeutic potential in larger patient populations.
The synthesis of tert-butyl N-5-(1,2-dihydroxyethyl)pyrimidin-2-ylcarbamate involves several well-established chemical reactions. The key steps include the formation of the pyrimidine ring through a condensation reaction between cyanoacetic acid and urea, followed by the introduction of the 1,2-dihydroxyethyl group via a nucleophilic substitution reaction. The tert-butyl carbamate group is then added through a carbamation reaction using tert-butyl isocyanate. This synthetic route provides a scalable and efficient method for producing the compound on a commercial scale.
In conclusion, tert-butyl N-5-(1,2-dihydroxyethyl)pyrimidin-2-ylcarbamate (CAS No. 2228551-35-5) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, contributing to advancements in drug discovery and medicinal chemistry.
2228551-35-5 (tert-butyl N-5-(1,2-dihydroxyethyl)pyrimidin-2-ylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)